2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H16N6O2/c1-25-17-7-6-14-19-20-15(23(14)21-17)10-18-16(24)11-22-9-8-12-4-2-3-5-13(12)22/h2-9H,10-11H2,1H3,(H,18,24)
• InChI Key: AZUCCXXHMWNAPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)CN3C=CC4=CC=CC=C43)C=C1
• Molecular Formula: C17H16N6O2
• Molecular Weight: 336.3 g/mol

Description

Indolyl-1,2,4-oxidizable derivatives were synthesized and evaluated as a new class of non-competitive α-glucosidase inhibitors. Most of the compounds showed better inhibitory activity than the reference drug (acarbose), with a certain compound being the most potent inhibitor.

Synthesis Analysis

A new series of [1,2,4]-triazole bearing amino acid derivatives were synthesized under green chemistry conditions via multicomponent reaction using lemon juice as an acidic catalyst.

Molecular Structure Analysis

The structures of target compounds were confirmed by the analysis of 1H, 13C NMR, and ESIMS data.

Chemical Reactions Analysis

Kinetic analysis indicated that a certain compound had non-competitive inhibition on α-glucosidase, and fluorescence quenching experiment confirmed the direct binding of the compound to α-glucosidase.

Scientific Research Applications

Anticancer Activity

• Modification for Enhanced Anticancer Effects : Replacement of the acetamide group in related compounds has been shown to retain antiproliferative activity against cancer cell lines, indicating potential in cancer treatment with reduced toxicity (Xiao-meng Wang et al., 2015).
• Innovative Heterocycles Against Cotton Leafworm : Synthesis of new heterocycles incorporating a thiadiazole moiety suggests their use as insecticidal agents, highlighting the chemical versatility and potential in pest control (A. Fadda et al., 2017).

Antimicrobial and Anti-inflammatory Agents

• Triazole and Triazolothiadiazine Derivatives : These derivatives exhibit significant antimicrobial activities, suggesting their potential as antimicrobial agents. The structural incorporation of triazole and thiadiazine units indicates a broad application in designing new therapeutic agents (Zafer Asim Kaplancikli et al., 2008).

Enzyme Inhibition and Bronchodilation

• Phosphodiesterase Inhibitors with Anti-inflammatory and Bronchodilatory Activity : Compounds such as KCA-1490, a dual PDE3/4 inhibitor, show potent anti-inflammatory activity and suppress histamine-induced bronchoconstriction, indicating potential applications in asthma and other inflammatory respiratory conditions (Koji Ochiai et al., 2012).

Antioxidant Properties

• Synthesis and Antioxidant Ability : New derivatives bearing a specific phenol moiety have shown significant antioxidant abilities, indicating potential use in oxidative stress-related conditions (R. M. Shakir et al., 2017).

Mechanism of Action

The inhibition type of the most potent compound was chosen to be tested using Lineweaver–Burk plots analysis.

Safety and Hazards

Some selected compounds had no effect on cell viability of human normal hepatocyte (LO2) and human liver cancer (HepG2) cells.

Future Directions

This work provides a new chemotype for developing novel drugs against type 2 diabetes.